Cas no 2229288-53-1 (5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine)

• Product Name: 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine
• CAS No: 2229288-53-1
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 6571494
• PubChem ID: 165850651
• Update Time: 2025-07-03

5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine
• 5-{1-[4-(trifluoromethyl)phenyl]ethyl}-1,2-oxazol-4-amine
• EN300-1956176
• 2229288-53-1

• Inchi： 1S/C12H11F3N2O/c1-7(11-10(16)6-17-18-11)8-2-4-9(5-3-8)12(13,14)15/h2-7H,16H2,1H3
• InChI Key： IASJRFFTKJDHDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1=C(C=NO1)N)(F)F

Computed Properties

• Exact Mass: 256.08234746g/mol
• Monoisotopic Mass: 256.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine

Research Brief on 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine (CAS: 2229288-53-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. Among these, 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine (CAS: 2229288-53-1) has emerged as a compound of interest due to its unique structural features and biological activity. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine belongs to the oxazole class of heterocyclic compounds, which are known for their diverse pharmacological properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a promising candidate for further investigation. Recent studies have explored its synthesis via multi-step organic reactions, with particular emphasis on optimizing yield and purity for preclinical evaluation.

In vitro studies have demonstrated that 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine exhibits moderate inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. Preliminary data suggest that the compound interacts with the ATP-binding site of these kinases, although further structural elucidation is required to confirm the binding mode. These findings position the compound as a potential lead for the development of kinase inhibitors.

Beyond its kinase inhibitory properties, recent research has also investigated the compound's pharmacokinetic profile. Early-stage animal studies indicate reasonable oral bioavailability and tissue distribution, although challenges such as rapid metabolism in the liver have been noted. These insights are critical for guiding future structural modifications to improve its drug-like properties.

In conclusion, 5-{1-4-(trifluoromethyl)phenylethyl}-1,2-oxazol-4-amine represents a promising scaffold for medicinal chemistry optimization. While current research underscores its potential as a kinase inhibitor, further studies are needed to fully elucidate its therapeutic applicability. Collaborative efforts between synthetic chemists and biologists will be essential to advance this compound toward preclinical development.